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Compound of Interest

Compound Name: Calcium boranuide

Cat. No.: B1233779

Get Quote

Executive Summary: Calcium boranuide (systematically known as Calcium Borohydride,

) is a potent reducing agent and hydrogen storage material.[1] Its disposal requires a rigorous,
non-negotiable adherence to controlled hydrolysis protocols. Improper handling—specifically
rapid exposure to moisture or protic solvents—can result in the instantaneous release of
hydrogen gas, leading to thermal runaway and potential deflagration.

This guide supersedes generic "metal hydride" disposal templates by addressing the specific

solubility profile and kinetic behavior of calcium borohydride. You are authorized to execute this

procedure only within a certified chemical fume hood using the "Self-Validating Quench"

methodology described below.

Chemical Profile & Hazard Assessment
Before initiating disposal, verify the material identity and assess the specific hazards. Calcium
boranuide is often found as a bis-THF complex in research settings.

Table 1: Physicochemical Properties & Hazard Metrics
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Property Specification Operational Implication

CAS Number 17068-95-0
Verification of Safety Data

Sheet (SDS).

Molecular Formula

Releases 4 moles of

per mole of compound upon

hydrolysis.

Appearance White to off-white powder

Often indistinguishable from

degradation products

(borates).

Reactivity Water-Reactive (Category 1)
Do not use water as a primary

fire extinguishing agent.

Solubility
Soluble in THF; Insoluble in

hydrocarbons

Use Toluene or Hexane for the

inert suspension phase.

GHS Hazards H260, H314, H318

In contact with water, releases

flammable gases which may

ignite spontaneously. Causes

severe skin burns.

Preparation & Engineering Controls
The Safety Triad:

Engineering: Work must be performed in a functioning fume hood with the sash lowered to

the minimum working height. Ensure no open flames or ignition sources are within a 10-foot

radius.

Atmosphere: An inert gas line (Argon or Nitrogen) must be available to blanket the reaction

vessel during the quenching process.[2]

PPE:

Eyes: Chemical splash goggles AND a face shield (8-inch minimum).
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Hands: Double-gloved Nitrile (inner) and flame-resistant Neoprene or Butyl (outer).

Body: Nomex® or equivalent fire-resistant lab coat.

The Self-Validating Quenching Protocol
Concept: This protocol uses a "Self-Validating" approach. You do not proceed to the next step

until the system provides feedback (cessation of bubbling, temperature stability) confirming the

previous step is complete.

Reagents Required:

Inert Carrier: Anhydrous Toluene or Hexane (High heat capacity, non-reactive).[3]

Primary Quench: Isopropanol (2-Propanol) or tert-Butanol (Slow kinetics).

Secondary Quench: Ethanol or Methanol (Faster kinetics).

Final Hydrolysis: Distilled Water.

Neutralizer: 1M Hydrochloric Acid (HCl) or Acetic Acid.

Step-by-Step Procedure
Phase 1: Inert Suspension (The Thermal Buffer)

Clamp a 3-neck round-bottom flask (RBF) securely in the fume hood.

Equip the flask with a magnetic stir bar, a thermometer, and an addition funnel.

Action: Transfer the solid Calcium Boranuide waste into the flask.

Action: Immediately add enough Toluene or Hexane to create a dilute suspension (approx.

10-15% w/v).

Why: This acts as a heat sink to absorb the exotherm of the reaction and prevents

localized hot spots that could ignite the hydrogen gas [1].
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Cooling: Place the RBF in an ice-water bath and cool the internal temperature to < 5°C.

Flush the headspace with Argon/Nitrogen.

Phase 2: Controlled Alcoholysis (The Primary Quench) 6. Action: Load the addition funnel with

Isopropanol. 7. Execution: Add the Isopropanol dropwise to the stirred suspension.

Observation: Watch for hydrogen evolution (bubbling).
Self-Validation: If the temperature rises > 10°C or bubbling becomes vigorous, STOP
addition immediately. Wait for the system to stabilize.

Endpoint: Continue until adding a full aliquot of Isopropanol yields no observable bubbling.
Stir for an additional 20 minutes.

Phase 3: Hydrolysis (The Secondary Quench) 9. Action: Switch the addition funnel reagent to

Ethanol or Methanol. 10. Execution: Add dropwise. This ensures any remaining reactive

hydrides that were sterically hindered from the Isopropanol are deactivated. 11. Action: Once

Ethanol addition causes no reaction, slowly add Water dropwise.

Note: The mixture may become cloudy as Calcium Hydroxide (

) and Boric Acid derivatives form.

Phase 4: Neutralization & Disposal 12. Action: The resulting solution will be basic (pH > 10).

Slowly add 1M HCl or Acetic Acid until the pH is neutral (pH 6-8). 13. Waste Stream: Transfer

the neutralized mixture to a waste container labeled "Aqueous Waste with Organic Solvents -

Boron Contaminated".

Compliance: Do not seal the waste cap tightly for 24 hours to allow any residual off-gassing
to escape [2].

Visual Workflow (Logic Diagram)
The following diagram illustrates the decision logic required for safe disposal.
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Caption: Decision tree for the controlled quenching of Calcium Boranuide, emphasizing

thermal management and visual feedback loops.

Emergency Contingencies
Scenario A: Thermal Runaway (Uncontrolled Heating)

Immediate Action: Stop all additions. Maximize inert gas flow. Lower the blast sash

completely.

Do NOT: Do not attempt to move the flask. Do not add water.[3][4]

Scenario B: Fire (Ignition of Hydrogen/Solvent)

Extinguishing Media: Use Class D (Dry Powder) or dry sand.[5]

Prohibited:CO2 extinguishers may be ineffective against large metal hydride fires; Water will

exacerbate the fire explosively [3].

Scenario C: Skin Exposure

Action: Brush off dry powder before rinsing. Rinse with copious water for 15 minutes.

Calcium borohydride reacts with skin moisture to produce thermal and caustic burns.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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